Cas no 617-45-8 (2-aminobutanedioic acid)

2-aminobutanedioic acid Properties

Names and Identifiers

• DL-Aspartic acid
• DL-2-Aminobutanedioic acid
• DL-Aminosuccinic acid
• H-DL-Asp-OH
• acid D,L-aspart
• (R,S)-2-Amino-succinicacid
• (r,s)-asparticacid
• acidD,Laspart
• DL-Aminobernsteinsαure
• DL-Asparagic acid
• DL-Asparaginsαure
• DL-Asparaginsαure(monoklineForm)
• (±)-Aspartic Acid
• (S)-2-Aminosuccinic acid
• 2-Aminosuccinic acid
• ASPARTIC ACID, DL-(RG)
• D-Aspartic acid
• Aminosuccinic Acid
• DL-Asparaginic Acid
• 2-aminobutanedioic acid
• Aspartic acid, DL-
• DL-Asp-OH
• (+-)-Aspartic acid
• (R,S)-Aspartic acid
• NSC3973
• CKLJMWTZIZZHCS-UHFFFAOYSA-N
• NSC79553
• NSC620336
• Butanedioic acid, (S)-
• aspartic acid dianion
• 2-azanylbutanedioic acid
• .alpha.-Aminosuccinic acid
• D-2-Aminobutanedioic acid
• DL-ASPARTIC
• +Expand

• MDL： MFCD00063081
• InChIKey： CKLJMWTZIZZHCS-UHFFFAOYSA-N
• Inchi： 1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)
• SMILES： O([H])C(C([H])(C([H])([H])C(=O)O[H])N([H])[H])=O
• BRN： 774618

Computed Properties

• Exact Mass: 133.03800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 133.038
• Heavy Atom Count: 9
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.8
• Surface Charge: 0
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: -0.42670
• PSA: 100.62000
• Refractive Index: 1.4540 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 245.59°C (rough estimate)
• Melting Point: >300 °C (lit.)
• Flash Point: 109°C
• FEMA: 2457
• Solubility: SOLUBLE
• Color/Form: White monoclinic prismatic crystals.
• Solubility: Slightly soluble in water, insoluble in ethanol and ether.
• Sensitiveness: Sensitive to humidity
• Density: 1.6622

2-aminobutanedioic acid Security Information

• RTECS：CI9097800
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Sealed storage.
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning
• TSCA：Yes

2-aminobutanedioic acid Customs Data

• HS CODE：29224995
• Customs Data：

  China Customs Code:

  29224995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters